(E)-1-(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[4-(4-fluorophenyl)sulfonylpiperidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H18FNO4S/c19-14-3-6-16(7-4-14)25(22,23)17-9-11-20(12-10-17)18(21)8-5-15-2-1-13-24-15/h1-8,13,17H,9-12H2/b8-5+
• InChI Key: FMUPAOGTBWNFFF-VMPITWQZSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)C2=CC=C(C=C2)F)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN(CCC1S(=O)(=O)C2=CC=C(C=C2)F)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C18H18FNO4S
• Molecular Weight: 363.4 g/mol

Description

(E)-1-(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one, also known as FSCPX, is a selective antagonist of the A1 adenosine receptor. Adenosine receptors are G protein-coupled receptors that are widely distributed throughout the body and are involved in various physiological processes. FSCPX has been extensively studied for its potential therapeutic applications in various diseases, such as cardiovascular diseases, cancer, and neurological disorders.

Scientific Research Applications

Photophysical Properties

• The photophysical properties of chalcone derivatives, including (E)-1-(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one, have been studied. These compounds exhibit solvatochromic effects in different solvents, showing bathochromic shifts due to intramolecular charge transfer interactions, indicating significant changes in dipole moment between ground and excited states. This research is crucial for understanding the photophysical behavior of such compounds (Kumari, Varghese, George, & Sudhakar, 2017).

NMR Characteristics

• A study on the NMR characteristics and conformational analysis of (E)-3-(4-hydroxyphenyl)-1-(piperidin-1-yl) prop-2-en-1-one derivatives, which are closely related to this compound, reveals important insights into their molecular structure and behavior. This information is vital for understanding the chemical and physical properties of these compounds (Zheng Jin-hong, 2011).

Antimicrobial Activity

• Research on the synthesis and antimicrobial activity of related compounds demonstrates their potential use in combating pathogens. This includes derivatives of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine, which show significant antimicrobial activities against various pathogens. This highlights the potential of this compound in antimicrobial applications (Vinaya et al., 2009).

Synthesis and Applications

• A study focused on the synthesis and application of a 2-[(4-fluorophenyl)-sulfonyl]ethoxy carbonyl (Fsec) protected glycosyl donor, a compound structurally related to this compound, provides insights into the methods and potential applications of these types of compounds in carbohydrate chemistry (Spjut, Qian, & Elofsson, 2010).